4-ethoxy-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-ethoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C14H12N4O4/c1-2-20-10-5-3-9(4-6-10)12(19)16-14-18-17-13(21-14)11-7-8-15-22-11/h3-8H,2H2,1H3,(H,16,18,19)
• InChI Key: HRMDGNCHWFUIKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=NO3
• Molecular Formula: C14H12N4O4
• Molecular Weight: 300.27 g/mol

Description

4-ethoxy-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Heterocyclic Chemistry Applications

Compounds containing the 1,3,4-oxadiazol moiety are key in heterocyclic chemistry due to their versatility in reactions and potential to form various heterocycles. For instance, N-benzoylthioamides react with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, respectively, showcasing the synthetic utility of these compounds in producing ethoxyheterocycles (Whitfield & Papadopoulos, 1981).

Antimicrobial and Anticancer Activity

Certain 1,3,4-oxadiazol derivatives demonstrate significant antimicrobial and anticancer activities. For example, novel 1,2,4-triazole derivatives synthesized from various ester ethoxycarbonylhydrazones were found to possess good to moderate activities against test microorganisms, highlighting the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007). Additionally, certain benzamide derivatives containing the 1,3,4-oxadiazol unit have been evaluated for their anticancer properties, indicating moderate to excellent activity against various cancer cell lines, thus underscoring their potential in anticancer research (Ravinaik et al., 2021).

Material Science and Polymer Applications

In the field of material science, aromatic polyamides with pendent acetoxybenzamide groups, incorporating 1,3,4-oxadiazole or benzonitrile units, exhibit good thermal stability and are capable of forming thin flexible films with potential applications in electronics and coatings. These materials also show solubility in common solvents, making them suitable for various industrial applications (Sava et al., 2003).

Novel Synthetic Pathways

Research has also focused on developing new synthetic pathways for creating benzamide-based heterocycles with significant biological activity. For example, a new route to synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles has been reported, resulting in compounds with notable antiviral activities against the H5N1 influenza virus, demonstrating the potential of these compounds in antiviral drug development (Hebishy et al., 2020).